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Compound of Interest

Compound Name: Decursidate

Cat. No.: B1157923 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the molecular characteristics of

decursidate, a naturally occurring phenylpropanoid. It is intended for researchers, scientists,

and professionals in drug development who are interested in the chemical and pharmacological

properties of this compound. This document outlines its molecular formula, and weight, and

delves into the experimental methods for its characterization, and its potential mechanism of

action as an anticoagulant.

Core Molecular Data
Decursidate, a compound isolated from the roots of plants such as Peucedanum decursivum,

possesses a distinct molecular profile.[1] The fundamental quantitative data for decursidate
are summarized in the table below.

Property Value Source

Molecular Formula C₁₈H₁₈O₆ PubChem CID: 102004630[1]

Molecular Weight 330.3 g/mol PubChem CID: 102004630[1]

IUPAC Name

[(2S)-2-hydroxy-2-(4-

hydroxyphenyl)ethyl] (E)-3-(4-

hydroxy-3-

methoxyphenyl)prop-2-enoate

PubChem CID: 102004630
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Experimental Protocols
The characterization of decursidate involves a series of meticulous experimental procedures

to determine its structure and molecular weight. The following is a generalized protocol based

on standard methods for the isolation and elucidation of natural products.

Isolation and Purification
Extraction: The dried and powdered roots of Peucedanum decursivum are subjected to

extraction with a suitable organic solvent, such as methanol or ethanol, at room temperature.

This process is typically repeated multiple times to ensure the exhaustive extraction of the

plant material.

Fractionation: The resulting crude extract is then concentrated under reduced pressure and

partitioned between an aqueous solution and a series of organic solvents with increasing

polarity (e.g., n-hexane, ethyl acetate, and n-butanol). This step separates the compounds

based on their solubility characteristics.

Chromatography: The fraction containing decursidate is further purified using various

chromatographic techniques. This often involves column chromatography on silica gel,

followed by high-performance liquid chromatography (HPLC) to isolate the pure compound.

Structural Elucidation and Molecular Weight
Determination
The molecular structure and weight of the isolated decursidate are determined using a

combination of spectroscopic and spectrometric techniques:

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the

exact molecular weight and elemental composition of the compound, which in turn allows for

the deduction of its molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectroscopy are

used to identify the chemical environment of the hydrogen and carbon atoms within the

molecule. Advanced 2D-NMR techniques, such as COSY, HSQC, and HMBC, are utilized to

establish the connectivity between atoms and elucidate the complete structural framework of

decursidate.
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Infrared (IR) Spectroscopy: This technique is used to identify the functional groups present in

the molecule, such as hydroxyl (-OH), carbonyl (C=O), and ether (C-O-C) groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about

the electronic transitions within the molecule, which can help to confirm the presence of

chromophores like aromatic rings and conjugated systems.

Anticoagulant Activity and Signaling Pathway
Decursidate has been reported to exhibit anticoagulant properties, primarily through its

interaction with the coagulation cascade. Preliminary studies suggest that decursidate may act

as a direct inhibitor of thrombin (Factor IIa), a key enzyme in the final common pathway of

blood coagulation.

The following diagram illustrates a simplified logical workflow of how decursidate's inhibitory

action on thrombin can disrupt the coagulation cascade.

Logical Workflow: Decursidate's Inhibition of the Coagulation Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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